Cas no 17017-83-3 (Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1))
17017-83-3 structure
Product Name:Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1)
CAS No:17017-83-3
MF:C28H49KO5S
MW:536.848969221115
CID:153673
PubChem ID:23696763
Update Time:2025-04-19
Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1)
- potassium 2-(2,5-dihydroxy-4-octadecylphenyl)-2-methylpropanesulphonate
- potassium,2-(2,5-dihydroxy-4-octadecylphenyl)-2-methylpropane-1-sulfonate
- 2-(2,5-Dihydroxy-4-octadecylphenyl)-2-methylpropane-1-sulfonic acid potassium salt
- NS00054200
- EINECS 241-092-4
- DTXSID40168815
- R2R6VXU8EY
- Benzeneethanesulfonic acid, 2,5-dihydroxy-beta,beta-dimethyl-4-octadecyl-, potassium salt (1:1)
- POTASSIUM 2-(2,5-DIHYDROXY-4-OCTADECYLPHENYL)-2-METHYLPROPANESULFONATE
- Benzeneethanesulfonic acid, 2,5-dihydroxy-beta,beta-dimethyl-4-octadecyl-, potassium salt
- 17017-83-3
- potassium;2-(2,5-dihydroxy-4-octadecylphenyl)-2-methylpropane-1-sulfonate
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- Inchi: 1S/C28H50O5S.K/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-21-27(30)25(22-26(24)29)28(2,3)23-34(31,32)33;/h21-22,29-30H,4-20,23H2,1-3H3,(H,31,32,33);/q;+1/p-1
- InChI Key: JVUSYQDCMILMHT-UHFFFAOYSA-M
- SMILES: [K+].S(CC(C)(C)C1C=C(C(=CC=1O)CCCCCCCCCCCCCCCCCC)O)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 536.29397
- Monoisotopic Mass: 536.293777
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 20
- Complexity: 605
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 106
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 97.66
Benzeneethanesulfonicacid, 2,5-dihydroxy-b,b-dimethyl-4-octadecyl-, potassiumsalt (1:1) Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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